Cas no 1379343-37-9 (2-hexylsulfanylbenzenethiol)

• Product Name: 2-hexylsulfanylbenzenethiol
• CAS No: 1379343-37-9
• MF: C₁₂H₁₈S₂
• MW: 226.401320934296
• MDL: MFCD16293609
• CID: 5189382
• Update Time: 2026-03-05

2-hexylsulfanylbenzenethiol Chemical and Physical Properties

Names and Identifiers

• 2-hexylsulfanylbenzenethiol

• MDL： MFCD16293609
• Inchi： 1S/C12H18S2/c1-2-3-4-7-10-14-12-9-6-5-8-11(12)13/h5-6,8-9,13H,2-4,7,10H2,1H3
• InChI Key： MBRVILAEHLNRPA-UHFFFAOYSA-N
• SMILES： C1(S)=CC=CC=C1SCCCCCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 14
• Rotatable Bond Count: 6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Thiophenols

Additional information on 2-hexylsulfanylbenzenethiol

2-Hexylsulfanylbenzenethiol (CAS No. 1379343-37-9): A Comprehensive Guide to Its Properties and Applications

2-Hexylsulfanylbenzenethiol (CAS No. 1379343-37-9) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical properties and versatile applications. This sulfur-containing aromatic compound is widely studied in the fields of organic synthesis, materials science, and industrial chemistry. Its molecular structure, featuring a hexylsulfanyl group attached to a benzenethiol core, makes it a valuable intermediate for various chemical reactions and functional materials.

The compound’s CAS No. 1379343-37-9 is a critical identifier for researchers and manufacturers, ensuring precise referencing in scientific literature and regulatory documentation. With the growing demand for high-performance additives and functional materials, 2-hexylsulfanylbenzenethiol has become a subject of interest for its potential in enhancing the properties of polymers, lubricants, and surface coatings. Its thiol (-SH) group provides excellent binding capabilities, making it useful in self-assembled monolayers (SAMs) and nanotechnology applications.

In the context of current trends, sustainability and green chemistry are dominant themes in the chemical industry. Researchers are exploring how 2-hexylsulfanylbenzenethiol can be synthesized using eco-friendly methods, such as catalytic processes or solvent-free reactions. This aligns with the global push toward reducing hazardous waste and minimizing environmental impact. Additionally, the compound’s role in advanced material design is a hot topic, particularly in the development of conductive polymers and corrosion inhibitors.

Another area of interest is the compound’s potential in pharmaceutical intermediates and agrochemical formulations. While not directly used as a drug, its derivatives may play a role in synthesizing bioactive molecules. This has led to increased searches for "2-hexylsulfanylbenzenethiol applications in medicine" and "benzenethiol derivatives in agrochemicals." Such queries reflect the compound’s broadening relevance across industries.

From a technical standpoint, the hexylsulfanyl chain in 2-hexylsulfanylbenzenethiol contributes to its lipophilicity, which is advantageous in formulations requiring solubility in non-polar solvents. This property is particularly valuable in the production of specialty chemicals and performance additives. Moreover, the compound’s stability under various conditions makes it a reliable choice for long-term applications, such as in polymer stabilization and surface modification.

For those seeking practical information, common search queries include "synthesis of 2-hexylsulfanylbenzenethiol", "CAS 1379343-37-9 suppliers", and "benzenethiol derivatives uses." Addressing these, it’s worth noting that the compound is typically synthesized via nucleophilic substitution reactions, with several commercial suppliers offering it in varying purities. Quality control is essential, as impurities can affect its performance in downstream applications.

In conclusion, 2-hexylsulfanylbenzenethiol (CAS No. 1379343-37-9) is a multifaceted compound with growing importance in both academic and industrial settings. Its unique structure and functional groups enable diverse applications, from advanced materials to sustainable chemistry initiatives. As research continues, its role in emerging technologies is likely to expand, making it a compound to watch in the coming years.